Cas no 1784289-25-3 (Carbamic acid, N-[[1-[(chlorosulfonyl)methyl]cyclopentyl]methyl]-, phenylmethyl ester)

• Product Name: Carbamic acid, N-[[1-[(chlorosulfonyl)methyl]cyclopentyl]methyl]-, phenylmethyl ester
• CAS No: 1784289-25-3
• MF: C₁₅H₂₀ClNO₄S
• MW: 345.841602325439
• CID: 6051696
• PubChem ID: 84715789
• Update Time: 2025-06-08

Carbamic acid, N-[[1-[(chlorosulfonyl)methyl]cyclopentyl]methyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[1-[(chlorosulfonyl)methyl]cyclopentyl]methyl]-, phenylmethyl ester
• 1784289-25-3
• BenzylN-({1-[(chlorosulfonyl)methyl]cyclopentyl}methyl)carbamate
• Benzyl N-({1-[(chlorosulfonyl)methyl]cyclopentyl}methyl)carbamate
• EN300-1440416

• Inchi： 1S/C15H20ClNO4S/c16-22(19,20)12-15(8-4-5-9-15)11-17-14(18)21-10-13-6-2-1-3-7-13/h1-3,6-7H,4-5,8-12H2,(H,17,18)
• InChI Key： NZWHBLARDIREOA-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCC1(CS(Cl)(=O)=O)CCCC1

Computed Properties

• Exact Mass: 345.0801570g/mol
• Monoisotopic Mass: 345.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Boiling Point: 503.3±33.0 °C(Predicted)
• pka: 12.61±0.46(Predicted)

Additional information on Carbamic acid, N-[[1-[(chlorosulfonyl)methyl]cyclopentyl]methyl]-, phenylmethyl ester

Research Briefing on Carbamic Acid Derivative (1784289-25-3) and Its Applications in Chemical Biology and Medicine

The compound with the CAS number 1784289-25-3, known chemically as Carbamic acid, N-[[1-[(chlorosulfonyl)methyl]cyclopentyl]methyl]-, phenylmethyl ester, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the chlorosulfonyl and cyclopentyl groups, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the role of 1784289-25-3 as a versatile intermediate in the synthesis of sulfonamide-based compounds, which are known for their broad-spectrum biological activities. Researchers have successfully utilized this compound in the development of novel enzyme inhibitors, particularly targeting proteases and other hydrolases. The chlorosulfonyl moiety in the molecule allows for efficient conjugation with various nucleophiles, enabling the creation of diverse derivatives with tailored pharmacological properties. This adaptability underscores its potential in structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 1784289-25-3-derived compounds in inhibiting key inflammatory pathways. The research team synthesized a series of analogs and evaluated their activity against cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. The results indicated that certain derivatives exhibited potent COX-2 inhibition with minimal off-target effects, suggesting their potential as next-generation anti-inflammatory agents. These findings open new avenues for the development of safer and more effective treatments for chronic inflammatory diseases.

Another area of active research involves the application of 1784289-25-3 in targeted drug delivery systems. Due to its chemical reactivity, the compound can be conjugated to various drug molecules and targeting moieties, such as antibodies or peptides. Recent preclinical studies have shown that these conjugates can enhance drug solubility, improve bioavailability, and achieve tissue-specific delivery. For instance, a research group at MIT reported the successful use of 1784289-25-3-based linkers in antibody-drug conjugates (ADCs) for cancer therapy, demonstrating improved tumor penetration and reduced systemic toxicity in animal models.

Despite these promising developments, challenges remain in the clinical translation of 1784289-25-3-derived compounds. Issues such as metabolic stability, pharmacokinetic properties, and potential toxicity need to be thoroughly investigated. Current research efforts are focused on addressing these challenges through advanced formulation strategies and comprehensive safety assessments. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the development of these compounds into viable therapeutic agents.

In conclusion, Carbamic acid, N-[[1-[(chlorosulfonyl)methyl]cyclopentyl]methyl]-, phenylmethyl ester (1784289-25-3) represents a valuable chemical scaffold with diverse applications in drug discovery and development. Its unique structural features and reactivity profile make it a versatile tool for medicinal chemists. While significant progress has been made in understanding its potential, further research is needed to fully realize its therapeutic benefits. This compound continues to be an area of active investigation, with new findings expected to emerge in the coming years.